Cas no 1262630-80-7 (6-Bromopyrrolo[1,2-a]pyrazin-1(2H)-one)

• Product Name: 6-Bromopyrrolo[1,2-a]pyrazin-1(2H)-one
• CAS No: 1262630-80-7
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 4692081
• Update Time: 2025-05-25

6-Bromopyrrolo[1,2-a]pyrazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromopyrrolo[1,2-a]pyrazin-1(2H)-one

• Inchi： 1S/C7H5BrN2O/c8-6-2-1-5-7(11)9-3-4-10(5)6/h1-4H,(H,9,11)
• InChI Key： CJZLWXFTZXECJV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(NC=CN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• XLogP3: 1.2
• Topological Polar Surface Area: 34

Additional information on 6-Bromopyrrolo[1,2-a]pyrazin-1(2H)-one

Recent Advances in the Study of 6-Bromopyrrolo[1,2-a]pyrazin-1(2H)-one (CAS: 1262630-80-7)

The compound 6-Bromopyrrolo[1,2-a]pyrazin-1(2H)-one (CAS: 1262630-80-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its potential as a building block in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. Recent studies have explored its synthetic pathways, pharmacological properties, and mechanisms of action, providing valuable insights for researchers in the field.

One of the key advancements in the study of 6-Bromopyrrolo[1,2-a]pyrazin-1(2H)-one is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in oncology, and the development of selective inhibitors remains a high priority. Researchers have demonstrated that modifications to the pyrrolopyrazinone core, including the introduction of the bromo substituent at the 6-position, can significantly enhance binding affinity and selectivity for specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in generating potent inhibitors of the JAK-STAT pathway, which is implicated in inflammatory and proliferative diseases.

In addition to its applications in kinase inhibition, 6-Bromopyrrolo[1,2-a]pyrazin-1(2H)-one has shown promise in antimicrobial research. A recent investigation into its derivatives revealed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The bromo-substituted scaffold was found to disrupt bacterial cell wall synthesis, offering a novel mechanism of action that could circumvent existing resistance mechanisms. These findings, published in Antimicrobial Agents and Chemotherapy, underscore the compound's potential as a lead structure for next-generation antibiotics.

The synthetic accessibility of 6-Bromopyrrolo[1,2-a]pyrazin-1(2H)-one has also been a focus of recent research. Innovative methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to functionalize the pyrrolopyrazinone core efficiently. A 2022 study in Organic Letters detailed a palladium-catalyzed Buchwald-Hartwig amination protocol that enables the introduction of diverse amine substituents, expanding the chemical space for drug discovery. These synthetic advances are expected to accelerate the exploration of this scaffold in medicinal chemistry.

Looking ahead, the continued investigation of 6-Bromopyrrolo[1,2-a]pyrazin-1(2H)-one and its derivatives holds great promise for the development of novel therapeutics. Future research directions may include the optimization of pharmacokinetic properties, such as bioavailability and metabolic stability, as well as the exploration of combination therapies. Collaborative efforts between academic and industrial researchers will be essential to translate these findings into clinically viable treatments. As the field progresses, this compound is likely to remain a focal point in the quest for innovative small-molecule drugs.